Cas no 138939-22-7 (1,4-Benzenediamine, 2,5-bis[(1-methylethyl)thio]-)

1,4-Benzenediamine, 2,5-bis[(1-methylethyl)thio]- structure
138939-22-7 structure
Product Name:1,4-Benzenediamine, 2,5-bis[(1-methylethyl)thio]-
CAS No:138939-22-7
MF:C12H20N2S2
MW:256.430600166321
CID:1267273
PubChem ID:19758169
Update Time:2025-04-20

1,4-Benzenediamine, 2,5-bis[(1-methylethyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenediamine, 2,5-bis[(1-methylethyl)thio]-
    • 2,5-bis(propan-2-ylsulfanyl)benzene-1,4-diamine
    • 138939-22-7
    • 2,5-Bis[(propan-2-yl)sulfanyl]benzene-1,4-diamine
    • SCHEMBL9009465
    • DTXSID00599601
    • Inchi: 1S/C12H20N2S2/c1-7(2)15-11-5-10(14)12(6-9(11)13)16-8(3)4/h5-8H,13-14H2,1-4H3
    • InChI Key: YFJVXJBYFNZPGS-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C(=CC=1N)SC(C)C)N)C(C)C

Computed Properties

  • Exact Mass: 256.10679099g/mol
  • Monoisotopic Mass: 256.10679099g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 103Ų
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